Cas no 1171796-02-3 (2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride)

• Product Name: 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride
• CAS No: 1171796-02-3
• MF: C₁₀H₂₃Cl₂N₃O
• MW: 272.21512055397
• CID: 4574844
• Update Time: 2025-06-08

2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride

• Inchi： 1S/C10H21N3O.2ClH/c1-8(2)12-10(14)7-13-5-3-9(11)4-6-13;;/h8-9H,3-7,11H2,1-2H3,(H,12,14);2*1H
• InChI Key： ZNJWZPHXCNPHEP-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CN1CCC(N)CC1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride

Comprehensive Overview of 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride (CAS No. 1171796-02-3)

2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride (CAS No. 1171796-02-3) is a chemically synthesized compound with significant potential in pharmaceutical research and development. This compound, often referred to by its systematic name, features a piperidine core, a common structural motif in many bioactive molecules. The presence of an amine group and an acetamide moiety enhances its versatility in drug design, particularly in targeting central nervous system (CNS) disorders and pain management pathways. Researchers are increasingly interested in its pharmacokinetic properties, such as blood-brain barrier (BBB) permeability and metabolic stability, which are critical for developing next-generation therapeutics.

The compound's dihydrochloride salt form improves its solubility, making it more suitable for formulation studies. This attribute is particularly valuable in oral drug delivery systems, a hot topic in modern pharmacology. Recent trends in AI-driven drug discovery have also highlighted the importance of compounds like 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride, as machine learning models predict its high binding affinity for certain G-protein-coupled receptors (GPCRs). These receptors are pivotal in treating conditions like neuropathic pain and anxiety disorders, aligning with current patient needs and market demands.

From a synthetic chemistry perspective, the compound's 4-aminopiperidine scaffold is a key intermediate in producing small-molecule inhibitors. Its structural flexibility allows for modifications that can enhance selectivity and potency, addressing challenges in drug resistance. The isopropylacetamide side chain further contributes to its lipophilicity, a factor often explored in QSAR (Quantitative Structure-Activity Relationship) studies. These features make CAS No. 1171796-02-3 a promising candidate for preclinical trials, especially in oncology and neurology.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for this compound to reduce environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Additionally, its potential role in personalized medicine is under scrutiny, as genetic profiling becomes more accessible. Questions like "How does 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride interact with cytochrome P450 enzymes?" or "What are its toxicity profiles in long-term exposure?" are frequently searched in academic databases, reflecting the compound's relevance in safety assessments.

Market analysts note growing interest in CAS No. 1171796-02-3 due to its applicability in bioconjugation techniques, which are revolutionizing targeted drug delivery. Its amine group allows for covalent attachment to antibody-drug conjugates (ADCs), a breakthrough in cancer therapy. Furthermore, the rise of telemedicine has spurred demand for novel analgesics, positioning this compound as a potential solution for remote patient care. As patent landscapes evolve, generic drug manufacturers are also monitoring its status to capitalize on future opportunities.

In summary, 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride represents a multifaceted tool in modern drug development. Its structural elegance, combined with emerging applications in digital health and sustainable chemistry, ensures its place in ongoing scientific discourse. Whether through computational modeling or in vivo studies, this compound continues to inspire innovation across disciplines.